Cas no 219766-02-6 (2-(methylsulfanyl)pyridine-3-carbonitrile)

• Product Name: 2-(methylsulfanyl)pyridine-3-carbonitrile
• CAS No: 219766-02-6
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD00828729
• CID: 243711
• PubChem ID: 2799687
• Update Time: 2025-11-01

2-(methylsulfanyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-(methylthio)-
• 2-(METHYLTHIO)NICOTINONITRILE
• 2-methylsulfanylpyridine-3-carbonitrile
• 3-Cyano-2-(methylthio)pyridine
• 2-methylthiopyridine-3-carbonitrile
• HMS545D04
• 2-(methylsulfanyl)pyridine-3-carbonitrile
• CS-0207369
• FSQOYVXHBRURAA-UHFFFAOYSA-N
• BS-28137
• F3358-0325
• SCHEMBL1846079
• 2-(methylsulfanyl)nicotinonitrile
• 219766-02-6
• Maybridge1_001302
• 3-cyano-2-methylthiopyridine
• DTXSID70384102
• AKOS002284128
• FT-0644015
• MFCD00828729

• MDL： MFCD00828729
• Inchi： 1S/C7H6N2S/c1-10-7-6(5-8)3-2-4-9-7/h2-4H,1H3
• InChI Key： FSQOYVXHBRURAA-UHFFFAOYSA-N
• SMILES： S(C)C1C(C#N)=CC=CN=1

Computed Properties

• Exact Mass: 150.02500
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 61.98000
• LogP: 1.67518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(methylsulfanyl)pyridine-3-carbonitrile

Introduction to 2-(Methylsulfanyl)pyridine-3-carbonitrile (CAS No. 219766-02-6)

2-(Methylsulfanyl)pyridine-3-carbonitrile, with the CAS number 219766-02-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by a pyridine ring with a methylthio substituent at the 2-position and a cyano group at the 3-position, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 2-(methylsulfanyl)pyridine-3-carbonitrile provides several key functionalities that contribute to its utility. The pyridine ring is known for its aromaticity and basicity, which can influence the compound's reactivity and solubility. The methylthio group introduces sulfur chemistry, which can be further modified through various reactions such as oxidation or alkylation. The cyano group, on the other hand, is a versatile functional group that can be converted into other functional groups like carboxylic acids, amides, and amines through well-established chemical transformations.

In the pharmaceutical industry, 2-(methylsulfanyl)pyridine-3-carbonitrile has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a scaffold for developing new drugs with diverse therapeutic applications. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory, anti-cancer, and anti-viral properties. The ability to introduce various substituents at different positions on the pyridine ring allows for fine-tuning of the pharmacological properties of the final products.

One notable application of 2-(methylsulfanyl)pyridine-3-carbonitrile is in the development of inhibitors for specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of this compound that exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy. These findings highlight the potential of 2-(methylsulfanyl)pyridine-3-carbonitrile as a lead compound for further drug discovery efforts.

In addition to its pharmaceutical applications, 2-(methylsulfanyl)pyridine-3-carbonitrile has also found use in agrochemical research. The compound's structural features make it suitable for the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. Researchers have explored its use as a starting material for developing novel agrochemicals that target specific pests or weeds while minimizing harm to non-target organisms and the environment.

The synthetic accessibility of 2-(methylsulfanyl)pyridine-3-carbonitrile is another factor contributing to its widespread use in research and development. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 3-cyanopyridine with methyl mercaptan in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 2-(methylsulfanyl)pyridine-3-carbonitrile are well-documented in the literature. It is typically obtained as a solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While 2-(methylsulfanyl)pyridine-3-carbonitrile is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to vapors.

In conclusion, 2-(methylsulfanyl)pyridine-3-carbonitrile (CAS No. 219766-02-6) is a valuable organic compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure provides a versatile platform for synthesizing bioactive compounds with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry and related fields.